Cas no 1805461-36-2 (2,3-Bis(trifluoromethyl)-6-fluorobenzylamine)

2,3-Bis(trifluoromethyl)-6-fluorobenzylamine structure
1805461-36-2 structure
Product Name:2,3-Bis(trifluoromethyl)-6-fluorobenzylamine
CAS No:1805461-36-2
MF:C9H6F7N
MW:261.139466762543
CID:4989686
Update Time:2023-08-24

2,3-Bis(trifluoromethyl)-6-fluorobenzylamine Chemical and Physical Properties

Names and Identifiers

    • 2,3-Bis(trifluoromethyl)-6-fluorobenzylamine
    • Inchi: 1S/C9H6F7N/c10-6-2-1-5(8(11,12)13)7(4(6)3-17)9(14,15)16/h1-2H,3,17H2
    • InChI Key: CKNYSVIJVKTGKO-UHFFFAOYSA-N
    • SMILES: FC1=CC=C(C(F)(F)F)C(C(F)(F)F)=C1CN

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 259
  • XLogP3: 2.6
  • Topological Polar Surface Area: 26

2,3-Bis(trifluoromethyl)-6-fluorobenzylamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A012001080-1g
2,3-Bis(trifluoromethyl)-6-fluorobenzylamine
1805461-36-2 97%
1g
1,549.60 USD 2021-07-04
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